Cas no 1070994-17-0 (5-methoxy-1H-Indol-3-ol 3-acetate)

• Product Name: 5-methoxy-1H-Indol-3-ol 3-acetate
• CAS No: 1070994-17-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 3163223
• PubChem ID: 86767781
• Update Time: 2025-05-26

5-methoxy-1H-Indol-3-ol 3-acetate Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1H-Indol-3-ol 3-acetate
• 1H-Indol-3-ol,5-methoxy-,3-acetate
• SCHEMBL23629467
• 1070994-17-0
• 1H-Indol-3-ol, 5-methoxy-, 3-acetate
• F18680

• Inchi： 1S/C11H11NO3/c1-7(13)15-11-6-12-10-4-3-8(14-2)5-9(10)11/h3-6,12H,1-2H3
• InChI Key： VFWXIIHJAVJMAT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CNC2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.3Ų

Additional information on 5-methoxy-1H-Indol-3-ol 3-acetate

5-Methoxy-1H-Indol-3-ol 3-Acetate: A Comprehensive Overview

5-Methoxy-1H-Indol-3-ol 3-Acetate (CAS No. 1070994-17-0) is a bioactive compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound, also referred to as methoxyindole acetate, is a derivative of indole, a heterocyclic aromatic organic compound with a wide range of biological activities. The structure of 5-methoxy-1H-indol-3-ol 3-acetate includes a methoxy group at the 5-position, a hydroxyl group at the 3-position, and an acetate ester group attached to the hydroxyl group. This unique combination of functional groups contributes to its diverse pharmacological properties.

Recent studies have highlighted the potential of 5-methoxy-1H-indol-3-ol 3-acetate in various therapeutic areas. For instance, research has shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel anti-inflammatory drugs. Additionally, its ability to modulate cellular signaling pathways, such as the MAPK and NF-kB pathways, has been extensively investigated. These findings underscore its potential role in treating inflammatory diseases, including arthritis and neuroinflammation.

One of the most intriguing aspects of 5-methoxy-1H-indol-3-ol 3-acetate is its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and reduce inflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to enhance cognitive function in animal models suggests that it may have applications in the treatment of cognitive impairments associated with aging or neurodegenerative disorders.

The synthesis of 5-methoxy-1H-indol-3-ol 3-acetate involves a multi-step process that typically begins with the preparation of indole derivatives. The introduction of the methoxy group at the 5-position is often achieved through nucleophilic aromatic substitution or other suitable methods. Subsequent steps involve the introduction of the hydroxyl and acetate groups, ensuring precise control over the stereochemistry and regioselectivity of the product. The development of efficient and scalable synthetic routes for this compound remains an active area of research.

In terms of applications, 5-methoxy-1H-indol-3